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Compound of Interest

Compound Name: 4-Benzylpiperazin-2-one

Cat. No.: B078528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Benzylpiperazin-2-one, a heterocyclic compound of interest in medicinal

chemistry and drug discovery. The following sections detail its key physical and chemical

characteristics, present available data in a structured format, and outline the experimental

protocols for their determination.

Core Physicochemical Data
The physicochemical properties of 4-Benzylpiperazin-2-one are crucial for understanding its

behavior in biological systems, guiding formulation development, and predicting its absorption,

distribution, metabolism, and excretion (ADME) profile. The available experimental and

predicted data are summarized in the table below.
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Property Value Data Type Source

IUPAC Name
4-benzylpiperazin-2-

one
- -

Synonyms

1-Benzyl-3-

oxopiperazine, 1-

Benzylpiperazin-2-one

- ChemScene[1]

CAS Number 13754-41-1 - CROCHEM

Molecular Formula C₁₁H₁₄N₂O - ChemScene[1]

Molecular Weight 190.24 g/mol Experimental
CROCHEM,

ChemScene[1]

Appearance
White to Pale brown

solid
Experimental Fisher Scientific[2]

Melting Point 148 - 155 °C Experimental
CROCHEM, Fisher

Scientific[2]

Boiling Point
366.6 °C at 760

mmHg
Experimental CROCHEM

380.4 °C at 760

mmHg
Predicted LookChem[3]

Density 1.13 g/cm³ Experimental CROCHEM

1.130 g/cm³ Predicted LookChem[3]

Water Solubility Not available -
CROCHEM, Fisher

Scientific[2]

logP (Octanol-Water

Partition Coefficient)
Not available - -

pKa (Acid Dissociation

Constant)
7.67 ± 0.20 Predicted LookChem[3]

Flash Point 183.9 °C Predicted LookChem[3]
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Vapor Pressure
5.47E-06 mmHg at

25°C
Predicted LookChem[3]

Refractive Index 1.562 Predicted LookChem[3]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

physicochemical properties. The following section outlines standard experimental protocols that

can be employed for 4-Benzylpiperazin-2-one.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid.

Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar device), capillary

tubes, thermometer.

Procedure:

A small, dry sample of 4-Benzylpiperazin-2-one is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute, and the temperature is

observed.

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has melted into a clear liquid.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus: Distillation apparatus (round-bottom flask, condenser, receiving flask,

thermometer), heating mantle.
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Procedure:

A sample of 4-Benzylpiperazin-2-one is placed in the round-bottom flask.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.

The sample is heated gently.

The boiling point is recorded as the stable temperature at which the liquid is actively

boiling and the vapor is condensing on the thermometer bulb. The atmospheric pressure

should also be recorded, as boiling point is pressure-dependent.

Determination of Aqueous Solubility
Aqueous solubility is a critical parameter for drug absorption and distribution.

Method: Shake-Flask Method (OECD Guideline 105).

Procedure:

An excess amount of 4-Benzylpiperazin-2-one is added to a known volume of distilled

water in a flask.

The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

The mixture is then centrifuged or filtered to remove undissolved solid.

The concentration of 4-Benzylpiperazin-2-one in the clear aqueous phase is determined

using a suitable analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Determination of Octanol-Water Partition Coefficient
(logP)
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The logP value is a measure of a compound's lipophilicity and is a key indicator of its

membrane permeability.

Method: Shake-Flask Method (OECD Guideline 107).

Procedure:

A solution of 4-Benzylpiperazin-2-one is prepared in either n-octanol or water.

Equal volumes of n-octanol and water are placed in a flask, and the solution of the

compound is added.

The flask is shaken to allow for partitioning of the compound between the two phases until

equilibrium is reached.

The mixture is then centrifuged to separate the two phases.

The concentration of the compound in both the n-octanol and water phases is determined

analytically (e.g., by HPLC).

The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the water phase.

Determination of pKa
The pKa value indicates the strength of an acid or base and is important for predicting the

ionization state of a compound at different pH values.

Method: Potentiometric Titration.

Procedure:

A known concentration of 4-Benzylpiperazin-2-one is dissolved in water.

The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

The pH of the solution is measured after each addition of the titrant using a calibrated pH

meter.
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A titration curve is generated by plotting the pH against the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Visualizations
To illustrate the logical flow of determining the key physicochemical properties of a novel

compound like 4-Benzylpiperazin-2-one, the following workflow diagram is provided.
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of 4-
Benzylpiperazin-2-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b078528?utm_src=pdf-body-img
https://www.benchchem.com/product/b078528?utm_src=pdf-body
https://www.benchchem.com/product/b078528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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